methyl {[3-cyano-4-(4-hydroxyphenyl)-5,6,7,8-tetrahydro-2-quinolinyl]thio}acetate

• IUPAC Name: methyl 2-[[3-cyano-4-(4-hydroxyphenyl)-5,6,7,8-tetrahydroquinolin-2-yl]sulfanyl]acetate
• InChI: InChI=1S/C19H18N2O3S/c1-24-17(23)11-25-19-15(10-20)18(12-6-8-13(22)9-7-12)14-4-2-3-5-16(14)21-19/h6-9,22H,2-5,11H2,1H3
• InChI Key: XNEVUSHCDHAFEZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CSC1=NC2=C(CCCC2)C(=C1C#N)C3=CC=C(C=C3)O
• Molecular Formula: C19H18N2O3S
• Molecular Weight: 354.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. For example, the cyano group might be introduced via a cyanation reaction, the hydroxyphenyl group via a Friedel-Crafts alkylation followed by a reduction, and the tetrahydroquinoline group via a Povarov reaction. The methyl ester could be introduced via an esterification reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a cyclic structure. The exact structure would depend on the specific locations of each functional group on the molecule.

Chemical Reactions Analysis

This compound would likely undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the cyano group could undergo hydrolysis to form a carboxylic acid, the hydroxyphenyl group could participate in electrophilic aromatic substitution reactions, and the tetrahydroquinoline group could undergo various reactions typical of nitrogen-containing heterocycles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. For example, the presence of polar groups like the cyano, hydroxyphenyl, and ester groups would likely make it somewhat polar and potentially capable of participating in hydrogen bonding.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. For example, compounds containing a cyano group can be toxic, and care should be taken when handling them.

Future Directions

Future research on this compound could involve exploring its potential uses, such as in the development of new drugs or materials, or studying its reactivity to discover new chemical reactions.